3-[2-oxo-2-(4-thiomorpholinyl)ethyl]-4-(2-pyridinylmethyl)-2-piperazinone

• IUPAC Name: 3-(2-oxo-2-thiomorpholin-4-ylethyl)-4-(pyridin-2-ylmethyl)piperazin-2-one
• InChI: InChI=1S/C16H22N4O2S/c21-15(19-7-9-23-10-8-19)11-14-16(22)18-5-6-20(14)12-13-3-1-2-4-17-13/h1-4,14H,5-12H2,(H,18,22)
• InChI Key: YOSAPURHIYBYIV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)N2CCSCC2)CC3=CC=CC=N3
• Molecular Formula: C16H22N4O2S
• Molecular Weight: 334.4 g/mol

Description

3-[2-oxo-2-(4-thiomorpholinyl)ethyl]-4-(2-pyridinylmethyl)-2-piperazinone is a novel compound that has gained increasing attention in scientific research due to its potential therapeutic applications. This compound is a piperazinone derivative and has been synthesized through a unique method.

Mechanism of Action

The mechanism of action of 3-[2-oxo-2-(4-thiomorpholinyl)ethyl]-4-(2-pyridinylmethyl)-2-piperazinone is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins involved in disease processes. It may also modulate the immune system and reduce inflammation.
Biochemical and physiological effects:
Studies have shown that 3-[2-oxo-2-(4-thiomorpholinyl)ethyl]-4-(2-pyridinylmethyl)-2-piperazinone has several biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been found to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-oxo-2-(4-thiomorpholinyl)ethyl]-4-(2-pyridinylmethyl)-2-piperazinone in lab experiments is its high potency and specificity. It has been found to have a low toxicity profile and can be easily synthesized in large quantities. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 3-[2-oxo-2-(4-thiomorpholinyl)ethyl]-4-(2-pyridinylmethyl)-2-piperazinone. One area of research is the development of new derivatives of this compound with improved properties, such as increased solubility and potency. Another area of research is the investigation of its potential use in the treatment of other diseases, such as autoimmune disorders and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological pathways.

Synthesis Methods

The synthesis of 3-[2-oxo-2-(4-thiomorpholinyl)ethyl]-4-(2-pyridinylmethyl)-2-piperazinone involves a multi-step process. The first step involves the reaction of 2-chloroethyl isocyanate with 4-thiomorpholine to form 2-(4-thiomorpholinyl)ethyl isocyanate. In the second step, 2-(4-thiomorpholinyl)ethyl isocyanate is reacted with 2-pyridinemethanol to form 3-[2-oxo-2-(4-thiomorpholinyl)ethyl]-4-(2-pyridinylmethyl)-2-piperazinone. This synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

3-[2-oxo-2-(4-thiomorpholinyl)ethyl]-4-(2-pyridinylmethyl)-2-piperazinone has been extensively studied for its potential therapeutic applications. This compound has been found to have antimicrobial, antitumor, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.